(1R)-5-(trifluoromethyl)-1,2,3,4-tetrahydronaphthalen-1-amine hydrochloride
Description
(1R)-5-(trifluoromethyl)-1,2,3,4-tetrahydronaphthalen-1-amine hydrochloride is a chiral amine derivative featuring a tetrahydronaphthalene (tetralin) backbone substituted with a trifluoromethyl (-CF₃) group at position 5 and an amine group at the 1-position. The (1R) stereochemistry indicates the compound’s enantiomeric purity, which is critical for its biological activity and pharmacokinetic properties. The hydrochloride salt enhances its solubility and stability, making it suitable for pharmaceutical applications.
Properties
CAS No. |
1466429-32-2 |
|---|---|
Molecular Formula |
C11H13ClF3N |
Molecular Weight |
251.67 g/mol |
IUPAC Name |
(1R)-5-(trifluoromethyl)-1,2,3,4-tetrahydronaphthalen-1-amine;hydrochloride |
InChI |
InChI=1S/C11H12F3N.ClH/c12-11(13,14)9-5-1-4-8-7(9)3-2-6-10(8)15;/h1,4-5,10H,2-3,6,15H2;1H/t10-;/m1./s1 |
InChI Key |
DDUGEEHWCMBQPR-HNCPQSOCSA-N |
Isomeric SMILES |
C1C[C@H](C2=C(C1)C(=CC=C2)C(F)(F)F)N.Cl |
Canonical SMILES |
C1CC(C2=C(C1)C(=CC=C2)C(F)(F)F)N.Cl |
Origin of Product |
United States |
Preparation Methods
Synthetic Routes and Reaction Conditions
The synthesis of (1R)-5-(trifluoromethyl)-1,2,3,4-tetrahydronaphthalen-1-amine hydrochloride typically involves several steps:
Starting Material: The synthesis begins with the preparation of the tetrahydronaphthalene core.
Introduction of Trifluoromethyl Group: The trifluoromethyl group is introduced using reagents such as trifluoromethyl iodide or trifluoromethyl sulfonic acid under specific conditions.
Formation of Hydrochloride Salt: The final step involves the conversion of the amine to its hydrochloride salt by treatment with hydrochloric acid.
Industrial Production Methods
In an industrial setting, the production of (1R)-5-(trifluoromethyl)-1,2,3,4-tetrahydronaphthalen-1-amine hydrochloride may involve large-scale synthesis using optimized reaction conditions to ensure high yield and purity. This includes the use of continuous flow reactors and automated systems to control reaction parameters.
Chemical Reactions Analysis
Types of Reactions
(1R)-5-(trifluoromethyl)-1,2,3,4-tetrahydronaphthalen-1-amine hydrochloride can undergo various chemical reactions, including:
Oxidation: The compound can be oxidized to form corresponding ketones or aldehydes.
Reduction: Reduction reactions can convert the compound to its corresponding alcohols or amines.
Substitution: The trifluoromethyl group can be substituted with other functional groups under specific conditions.
Common Reagents and Conditions
Oxidation: Common oxidizing agents include potassium permanganate, chromium trioxide, and hydrogen peroxide.
Reduction: Reducing agents such as lithium aluminum hydride, sodium borohydride, and catalytic hydrogenation are used.
Substitution: Reagents like halogens, nucleophiles, and electrophiles are employed for substitution reactions.
Major Products Formed
The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation may yield ketones or aldehydes, while reduction may produce alcohols or amines.
Scientific Research Applications
(1R)-5-(trifluoromethyl)-1,2,3,4-tetrahydronaphthalen-1-amine hydrochloride has several scientific research applications:
Chemistry: It is used as a building block for the synthesis of more complex molecules.
Biology: The compound is studied for its potential biological activity and interactions with biomolecules.
Medicine: Research is ongoing to explore its potential therapeutic applications, including its use as a precursor for drug development.
Industry: The compound is used in the development of new materials and chemical processes.
Mechanism of Action
The mechanism of action of (1R)-5-(trifluoromethyl)-1,2,3,4-tetrahydronaphthalen-1-amine hydrochloride involves its interaction with specific molecular targets and pathways. The trifluoromethyl group can enhance the compound’s lipophilicity, allowing it to interact with lipid membranes and proteins. The amine group can form hydrogen bonds and ionic interactions with biological targets, influencing their activity and function.
Comparison with Similar Compounds
Comparison with Similar Compounds
The compound belongs to a broader class of tetrahydronaphthalene amines, which are widely studied for their pharmacological properties. Below is a detailed comparison with structurally and functionally related compounds:
Table 1: Structural and Functional Comparison of Tetrahydronaphthalen-1-amine Derivatives
Key Comparative Insights
Substituent Effects :
- The trifluoromethyl (-CF₃) group in the target compound confers high electron-withdrawing capacity and lipophilicity compared to methyl (-CH₃) or halogen (-Cl, -F) substituents. This enhances metabolic stability and membrane permeability, critical for CNS-targeting drugs .
- Halogenated analogs (e.g., 5-chloro-6-fluoro) exhibit stronger electrophilic character, making them reactive intermediates in cross-coupling reactions .
Stereochemical Impact: The (1R) configuration distinguishes the compound from its (S)-enantiomer (), which may exhibit divergent binding affinities to chiral receptors or enzymes. For example, in , a related (R)-configured tetrahydronaphthalene amide showed 98.5% HPLC purity and notable inhibitory activity, suggesting enantiopurity’s role in efficacy .
Biological Relevance :
- Fluorinated derivatives (e.g., 5-fluoro in ) are often prioritized in drug discovery due to fluorine’s ability to modulate pKa and improve bioavailability. The trifluoromethyl group in the target compound may similarly optimize pharmacokinetics .
Biological Activity
(1R)-5-(trifluoromethyl)-1,2,3,4-tetrahydronaphthalen-1-amine hydrochloride is a compound that has garnered interest for its potential biological activities. This compound belongs to the class of tetrahydronaphthalene derivatives, which are known for various pharmacological properties. The trifluoromethyl group in its structure is significant for enhancing biological activity and modulating interactions with biological targets.
- Chemical Formula : C12H12ClF3N
- Molecular Weight : 265.68 g/mol
- CAS Number : Not specified in the search results.
The trifluoromethyl group is known to increase lipophilicity, potentially enhancing the compound's ability to cross biological membranes and interact with target proteins.
Pharmacological Effects
Research indicates that compounds similar to (1R)-5-(trifluoromethyl)-1,2,3,4-tetrahydronaphthalen-1-amine hydrochloride exhibit a range of biological activities:
- Antimicrobial Activity : Several tetrahydronaphthalene derivatives have been tested for their antimicrobial properties. For instance, related compounds have shown effectiveness against various bacterial strains and fungi.
- Anti-inflammatory Properties : Some studies suggest that analogs of this compound may inhibit pro-inflammatory cytokines and reduce inflammation in animal models of arthritis .
- Cytotoxicity : Preliminary studies indicate that this compound may have low cytotoxicity while maintaining potent activity against cancer cell lines. For example, compounds with similar structures demonstrated significant antiproliferative effects in glioma cells .
The exact mechanism of action for (1R)-5-(trifluoromethyl)-1,2,3,4-tetrahydronaphthalen-1-amine hydrochloride is still under investigation. However, it is hypothesized that the trifluoromethyl group plays a crucial role in modulating enzyme interactions and receptor binding affinities.
Study 1: Anticancer Activity
A study evaluated the effects of tetrahydronaphthalene derivatives on glioma cell lines. The results indicated that these compounds inhibited cell viability through multiple mechanisms including apoptosis and cell cycle arrest. The IC50 values were significantly lower than those of standard chemotherapeutic agents, suggesting a promising therapeutic profile .
Study 2: Anti-inflammatory Effects
In a model of induced arthritis in rats, a related compound demonstrated significant anti-inflammatory effects with an effective dose (ED50) lower than traditional NSAIDs. This suggests a favorable safety profile regarding gastrointestinal tolerability .
Data Table: Biological Activity Summary
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
